Cas no 23107-96-2 (Benzeneacetic acid,2-benzoyl-)

Benzeneacetic acid,2-benzoyl- Properties

Names and Identifiers

• Benzeneacetic acid,2-benzoyl-
• 2-(2-benzoylphenyl)acetic acid
• 2-benzoyl Benzeneacetic acid
• (2-Benzoylphenyl)acetic acid
• 2-Benzoylbenzeneacetic acid
• 2-Bpaa
• RU 5045
• 23107-96-2
• Acetic acid, (o-benzoylphenyl)-
• 3-10-00-03313 (Beilstein Handbook Reference)
• SCHEMBL56318
• BRN 2374377
• F 1211
• Acetic acid, (o-benzoylphenyl)- (8CI)
• ACETIC ACID, 2-BENZOYLPHENYL-
• Acide benzoyl-2 phenyl acetique
• Benzeneacetic acid, 2-benzoyl-
• (o-Benzoylphenyl)acetic acid
• DTXSID70177672
• (2-benzoyl-phenyl)-acetic acid
• FT-0716517
• 2-Benzoylphenylacetic acid
• Acide benzoyl-2 phenyl acetique [French]
• +Expand

• InChIKey： RWOPZYIDUDXHIB-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H12O3/c16-14(17)10-12-8-4-5-9-13(12)15(18)11-6-2-1-3-7-11/h1-9H,10H2,(H,16,17)
• SMILES： C(C1C=CC=CC=1CC(O)=O)(=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 240.07866
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 240.078644
• Heavy Atom Count: 18
• Complexity: 305
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 54.4

Experimental Properties

• PSA: 54.37
• Refractive Index: 1.5570 (estimate)
• Boiling Point: 342.97°C (rough estimate)
• Flash Point: 245.7°C
• Density: 1.1783 (rough estimate)